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Compound of Interest

Compound Name: 4-(2-Pyridyl)aniline

Cat. No.: B094442 Get Quote

An In-depth Technical Guide to 4-(2-Pyridyl)aniline for Researchers and Drug Development

Professionals

Introduction
4-(2-Pyridyl)aniline is a versatile organic compound that incorporates both an aniline and a

pyridine moiety.[1] This unique structure, featuring a pyridine ring substituted at the 2-position

with an aniline group, makes it a valuable building block in various scientific fields.[1] Its

conjugated aromatic systems give rise to interesting electronic properties, and the presence of

the basic pyridine ring allows it to function effectively as a ligand in coordination chemistry.[1]

This guide provides a comprehensive overview of 4-(2-Pyridyl)aniline, including its synonyms,

chemical properties, synthesis protocols, and applications, with a focus on its relevance to

researchers and professionals in drug development.

Synonyms and Identifiers
The compound 4-(2-Pyridyl)aniline is known by several synonyms in chemical literature and

databases. Proper identification is crucial for accurate literature searches and procurement.
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Identifier Type Value

IUPAC Name 4-(pyridin-2-yl)aniline[2]

CAS Number 18471-73-3[1][2][3][4]

Molecular Formula C₁₁H₁₀N₂[1][2][3][4]

Synonyms

2-(4-Aminophenyl)pyridine[1][2][4], 4-(Pyridin-2-

Yl)Aniline[1], 2-Pyridyl-3-aniline[1][4], 4-pyridin-

2-ylaniline[2], 2-(p-Aminophenyl)pyridine[2], 4-

(2-pyridinyl)phenylamine[2], 4-Pyridin-2-yl-

phenylamine[2], Benzenamine, 4-(2-pyridinyl)-

[2][4]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for 4-(2-Pyridyl)aniline is

provided below. These properties are essential for its handling, characterization, and

application in experimental settings.

Physicochemical Properties
Property Value Source

Molecular Weight 170.21 g/mol [2][3][4]

Appearance Dark brown or brown solid [1][3]

Melting Point 95 °C (lit.), 89-92 °C [3][4]

Boiling Point (Predicted) 322.8 ± 17.0 °C [3][4]

Density (Predicted) 1.133 ± 0.06 g/cm³ [3][4]

pKa (Predicted) 5.72 ± 0.25 [3][4]

Storage Temperature 2-8°C, protect from light [3][4]

Spectroscopic Data
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Spectroscopy Type Data

IR (νₘₐₓ/cm⁻¹) 3333, 3210, 1606, 1586, 1519, 1294, 1181[3]

¹H NMR (500 MHz, CDCl₃) δ

8.62 (1H, dt, J=1.0, 5.0 Hz), 7.83 (2H, d, J=8.5

Hz), 7.68-7.61 (2H, m), 7.11 (1H, m), 6.75 (2H,

d, J=8.5 Hz), 3.83 (2H, br s)[3]

¹³C NMR (125 MHz, CDCl₃) δ
157.6, 149.5, 147.5, 136.6, 129.8, 128.1, 121.0,

119.4, 115.2[3]

Mass Spectrometry (ESI) m/z 171 ([M+H]⁺, 100)[3]

Experimental Protocols
Synthesis of 4-(2-Pyridyl)aniline
A common and effective method for the synthesis of 4-(2-Pyridyl)aniline involves the reduction

of 2-(4-nitrophenyl)pyridine.[3]

Materials:

2-(4-Nitrophenyl)pyridine (0.2 g, 1.03 mmol)

Methanol (10 mL for dissolution, 50 mL for washing)

10% Palladium on carbon (Pd/C) (20 mg)

Hydrogen (H₂) gas

Celite

Silica gel for chromatography

Eluent: Dichloromethane-methanol-ammonia (95:4.5:0.5, v/v/v)

Procedure:

Dissolve 2-(4-nitrophenyl)pyridine (0.2 g, 1.03 mmol) in methanol (10 mL).[3]
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Add 10% palladium on carbon (20 mg) as a catalyst to the solution.[3]

Carry out the reduction reaction under a hydrogen atmosphere, stirring the mixture at room

temperature for 18 hours.[3]

Upon completion of the reaction, remove the catalyst by filtration through a Celite pad.[3]

Wash the Celite pad with methanol (50 mL).[3]

Combine the filtrates and remove the solvent by evaporation under reduced pressure to

obtain the crude product.[3]

Purify the crude product by flash chromatography on silica gel using a dichloromethane-

methanol-ammonia (95:4.5:0.5, v/v/v) eluent system.[3]

This procedure yields 4-(2-pyridyl)aniline (0.15 g, 87% yield) as a brown solid.[3]

Reaction Setup

Reduction Reaction Work-up & Purification

2-(4-Nitrophenyl)pyridine

Stir under H₂ atmosphere
(Room Temp, 18h)Methanol

10% Pd/C

Filter through Celite Evaporate Solvent Silica Gel Chromatography 4-(2-Pyridyl)aniline

Click to download full resolution via product page

Synthesis workflow for 4-(2-Pyridyl)aniline.

Applications in Research and Drug Development
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The pyridine scaffold is a ubiquitous feature in pharmaceuticals, valued for its ability to

influence pharmacological activity.[5] 4-(2-Pyridyl)aniline serves as a key intermediate in the

synthesis of more complex molecules with potential therapeutic applications.

Coordination Chemistry: The pyridine nitrogen atom in 4-(2-Pyridyl)aniline makes it an

excellent ligand for forming metal complexes. These complexes are studied for their catalytic

properties and potential applications in materials science.[1]

Organic Synthesis: As a bifunctional molecule with both an amino group and a pyridine ring,

it is a versatile building block. The amino group can be readily derivatized to introduce a wide

range of functionalities, leading to the creation of diverse chemical libraries for screening.

Medicinal Chemistry: Pyridine-containing compounds are known to exhibit a broad spectrum

of biological activities, including antimicrobial, antiviral, and anticancer effects.[5][6]

Derivatives of pyridyl-aniline structures have been investigated for their potential as

therapeutic agents. For instance, related thiosemicarbazide derivatives have been

synthesized and tested for their in vitro and in vivo antitumor activity.[7] The aminopyridine

scaffold is also actively explored for developing drugs against neglected tropical diseases.[8]

Key Application Areas

Specific Uses & Research

4-(2-Pyridyl)aniline

Coordination Chemistry Organic Synthesis Medicinal Chemistry

Ligand for Metal Complexes Versatile Building Block Antitumor Agents Antimicrobial Agents Drugs for Neglected
Tropical Diseases
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Applications of 4-(2-Pyridyl)aniline.
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4-(2-Pyridyl)aniline is a compound of significant interest due to its versatile chemical nature

and its role as a precursor in the development of advanced materials and potential therapeutic

agents. Its straightforward synthesis and the reactivity of its functional groups make it an

invaluable tool for researchers in synthetic chemistry, materials science, and drug discovery.

The extensive use of the pyridine motif in approved drugs underscores the potential of 4-(2-
Pyridyl)aniline derivatives in future pharmaceutical development.[5] This guide provides the

foundational technical information required for its effective use in a research and development

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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